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Compound of Interest

Compound Name: Pent-2-ene-1,5-diol

CAS No.: 27354-43-4

Cat. No.: B13692101

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: Direct experimental spectroscopic data for cis-pent-2-ene-1,5-diol is not readily

available in public databases. This guide therefore presents predicted spectroscopic

information based on the analysis of structurally similar compounds and established principles

of spectroscopy. All presented data are theoretical and await experimental verification.

Introduction
cis-Pent-2-ene-1,5-diol is a bifunctional organic molecule containing both a carbon-carbon

double bond with cis (or Z) stereochemistry and two primary hydroxyl groups. This combination

of functional groups makes it a potentially valuable building block in organic synthesis,

particularly for the preparation of complex molecules with defined stereochemistry. The

hydroxyl groups can be derivatized or oxidized, while the double bond can participate in

various addition reactions. Spectroscopic analysis is crucial for the unambiguous identification

and characterization of this compound, ensuring its purity and confirming its structure after

synthesis. This document provides a theoretical framework for the expected spectroscopic data

for cis-pent-2-ene-1,5-diol.
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Predicted Spectroscopic Data
The following tables summarize the predicted spectroscopic data for cis-pent-2-ene-1,5-diol.
These predictions are derived from the known spectral characteristics of analogous structures,

such as cis-2-pentene and other unsaturated diols.

Table 1: Predicted ¹H NMR Spectroscopic Data for cis-
Pent-2-ene-1,5-diol

Proton Assignment
Predicted Chemical

Shift (δ, ppm)
Predicted Multiplicity

Predicted Coupling

Constant (J, Hz)

H-1 (CH₂OH) ~ 4.2 Doublet of doublets
J(H1, H2) ≈ 5-7, J(H1,

OH) ≈ 5-7

H-2 (=CH) ~ 5.7 Triplet of doublets
J(H2, H3) ≈ 10-12,

J(H2, H1) ≈ 5-7

H-3 (=CH) ~ 5.6 Triplet of doublets
J(H3, H2) ≈ 10-12,

J(H3, H4) ≈ 7-9

H-4 (CH₂CH₂OH) ~ 2.3 Quartet
J(H4, H3) ≈ 7-9, J(H4,

H5) ≈ 6-8

H-5 (CH₂OH) ~ 3.7 Triplet J(H5, H4) ≈ 6-8

OH
Variable (Broad

singlet)
Broad Singlet -

Solvent: CDCl₃. Reference: Tetramethylsilane (TMS) at 0.00 ppm.

Table 2: Predicted ¹³C NMR Spectroscopic Data for cis-
Pent-2-ene-1,5-diol
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Carbon Assignment Predicted Chemical Shift (δ, ppm)

C-1 (CH₂OH) ~ 60

C-2 (=CH) ~ 130

C-3 (=CH) ~ 128

C-4 (CH₂CH₂OH) ~ 35

C-5 (CH₂OH) ~ 62

Solvent: CDCl₃. Reference: CDCl₃ at 77.16 ppm.

Table 3: Predicted Infrared (IR) Spectroscopic Data for
cis-Pent-2-ene-1,5-diol

Vibrational Mode
Predicted Frequency Range

(cm⁻¹)
Intensity

O-H Stretch (Alcohol) 3600-3200 Strong, Broad

C-H Stretch (sp²) 3100-3000 Medium

C-H Stretch (sp³) 3000-2850 Medium

C=C Stretch (cis) 1660-1630 Medium to Weak

C-H Bend (cis-alkene) ~700 Medium

C-O Stretch (Primary Alcohol) 1075-1000 Strong

Table 4: Predicted Mass Spectrometry Data for cis-Pent-
2-ene-1,5-diol
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m/z Predicted Ion Notes

102 [M]⁺ Molecular ion

84 [M - H₂O]⁺ Loss of water

71 [M - CH₂OH]⁺
Loss of a hydroxymethyl

radical

57 [M - CH₂CH₂OH]⁺ Loss of a hydroxyethyl radical

Proposed Experimental Protocols
The successful synthesis and characterization of cis-pent-2-ene-1,5-diol would require the

following experimental procedures.

Synthesis: Reduction of Pent-2-yne-1,5-diol
A common method for the synthesis of cis-alkenes is the partial hydrogenation of the

corresponding alkyne using a poisoned catalyst.

Procedure:

Catalyst Preparation: Lindlar's catalyst (palladium on calcium carbonate, poisoned with lead

acetate and quinoline) is suspended in a suitable solvent (e.g., methanol or ethyl acetate).

Reaction Setup: The catalyst suspension and pent-2-yne-1,5-diol are placed in a

hydrogenation flask.

Hydrogenation: The flask is evacuated and backfilled with hydrogen gas. The reaction is

stirred vigorously under a hydrogen atmosphere (typically at or slightly above atmospheric

pressure).

Monitoring: The reaction progress is monitored by thin-layer chromatography (TLC) or gas

chromatography (GC) to observe the disappearance of the starting alkyne and the

appearance of the product. It is critical to stop the reaction once the alkyne has been

consumed to prevent over-reduction to the alkane.
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Workup: The catalyst is removed by filtration through a pad of celite. The solvent is then

removed under reduced pressure.

Purification: The crude product is purified by column chromatography on silica gel to yield

pure cis-pent-2-ene-1,5-diol.

Spectroscopic Analysis
Nuclear Magnetic Resonance (NMR) Spectroscopy:

Sample Preparation: A 5-10 mg sample of the purified diol is dissolved in approximately 0.7

mL of deuterated chloroform (CDCl₃) containing 1% TMS in an NMR tube.

Instrumentation: ¹H and ¹³C NMR spectra are acquired on a 400 MHz or higher field NMR

spectrometer.

Data Acquisition: Standard parameters for ¹H and ¹³C NMR are used. For ¹H NMR, a

sufficient number of scans are acquired to obtain a good signal-to-noise ratio. For ¹³C NMR,

a proton-decoupled experiment is performed.

Infrared (IR) Spectroscopy:

Sample Preparation: A small amount of the neat liquid sample is placed between two sodium

chloride (NaCl) or potassium bromide (KBr) plates.

Instrumentation: An FTIR spectrometer is used to acquire the spectrum.

Data Acquisition: The spectrum is typically recorded from 4000 to 400 cm⁻¹. A background

spectrum of the clean plates is recorded and subtracted from the sample spectrum.

Mass Spectrometry (MS):

Instrumentation: A mass spectrometer equipped with an electron ionization (EI) source is

used.

Sample Introduction: The sample can be introduced via direct infusion or through a gas

chromatograph (GC-MS).
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Data Acquisition: The mass spectrum is recorded over a suitable mass-to-charge (m/z) range

(e.g., 40-200 amu).

Visualization of Experimental Workflow
The following diagram illustrates the proposed workflow for the synthesis and spectroscopic

characterization of cis-pent-2-ene-1,5-diol.

Synthesis

Spectroscopic Analysis

Pent-2-yne-1,5-diol Lindlar's Catalyst + H₂ Hydrogenation Filtration & Solvent Removal Column Chromatography cis-Pent-2-ene-1,5-diol

NMR (¹H, ¹³C)

IR

Mass Spectrometry

Click to download full resolution via product page

Caption: Synthesis and analysis workflow for cis-pent-2-ene-1,5-diol.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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